1-(7-(2-chlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[7-[(2-chlorophenyl)methyl]-3-methyl-2,6-dioxopurin-8-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H21ClN6O3/c1-24-16-14(17(28)23-19(24)29)26(10-12-4-2-3-5-13(12)20)18(22-16)25-8-6-11(7-9-25)15(21)27/h2-5,11H,6-10H2,1H3,(H2,21,27)(H,23,28,29)
• InChI Key: XFTCDDKENQUXRQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCC(CC3)C(=O)N)CC4=CC=CC=C4Cl
• Molecular Formula: C19H21ClN6O3
• Molecular Weight: 416.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and structural features, including a piperidine ring, a purine ring, and a carboxamide group. These features suggest that it could potentially exhibit a wide range of chemical and biological properties.

Molecular Structure Analysis

The molecule contains a piperidine ring, which is a six-membered ring with one nitrogen atom, and a purine ring, which is a two-ringed structure containing four nitrogen atoms and six carbon atoms. The presence of these rings and the various functional groups attached to them would likely have a significant impact on the molecule’s overall shape and properties.

Chemical Reactions Analysis

Again, while specific information is not available, compounds with similar structures can undergo a variety of chemical reactions, depending on the specific functional groups present and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as the size and shape of the molecule, the types and locations of its functional groups, and its overall charge distribution can all influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis and Derivative Development

The compound 1-(7-(2-chlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide is a part of a broader category of chemicals that have been synthesized and studied for various biological and chemical properties. For example, novel heterocyclic compounds derived from visnaginone and khellinone have shown significant anti-inflammatory and analgesic activities, highlighting the potential of similar compounds for therapeutic uses (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Potential Antipsychotic and Anti-HIV Properties

Research into piperidine-4-carboxamide derivatives has identified compounds with potent anti-HIV-1 activity, suggesting a possible research direction for the specified compound in antiviral therapies. The identification of specific derivatives as CCR5 antagonists indicates a pathway for the development of novel antiviral agents with high potency and selectivity (Imamura et al., 2006). Similarly, studies on heterocyclic carboxamides have revealed potential antipsychotic agents, underscoring the utility of such compounds in neuropharmacological research (Norman, Navas, Thompson, & Rigdon, 1996).

Antitumor and Antibacterial Applications

The exploration of purine derivatives, including 6-chloro-2-(propylthio)-8,9-dihydro-7H-purine-8-caboxamide derivatives, has led to the discovery of compounds with selective antiproliferative activities against lung cancer cell lines. This research avenue suggests that modifications of the specified compound could yield new antitumor agents with specific activity profiles (Zhao et al., 2018). Additionally, the synthesis and characterization of new benzamides and their metal complexes have shown promising antibacterial properties, indicating the potential for developing novel antimicrobial agents from such compounds (Khatiwora et al., 2013).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system with which it interacts. Without specific information, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used or handled. Without specific information, it’s difficult to provide a detailed safety assessment for this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential biological activities, and assessment of its safety and potential uses.